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Compound of Interest

Compound Name: 3-Chlorobenzoic-d4 Acid

Cat. No.: B1160438

Get Quote

Executive Summary: Immediate Action Directives
STOP. Do not dispose of 3-Chlorobenzoic-d4 Acid down the drain or in general trash.[1]

Classification: Halogenated Organic Acid (Stable Isotope).[1]

Primary Hazard: Skin/Eye Irritant, Acidic Corrosivity.[1]

Critical Restriction: Must be segregated into Halogenated Waste streams due to the chlorine

substituent.[1]

Isotope Status: Stable Isotope (

H).[1] NOT Radioactive. Treat chemically identical to non-labeled 3-chlorobenzoic acid but
segregate for inventory cost control if required by your facility.[1]

Hazard Identification & Chemical Profile
As a Senior Application Scientist, I must emphasize that while the deuterium labeling (
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) alters the mass spectrometry signature and bond vibrational frequency, it does not alter the
fundamental toxicological or disposal requirements compared to the protio (non-deuterated)
form.

Chemical & Physical Properties
Property Data Relevance to Disposal

Chemical Name 3-Chlorobenzoic-d4 Acid Official manifest name.[1][2]

CAS No. 535-80-8 (Unlabeled generic)

Use unlabeled CAS for general

waste profiling if specific

isotope CAS is unavailable in

EHS software.[1]

Acidity (pKa) ~3.82
Weak acid; incompatible with

strong bases and oxidizers.[1]

Solubility
Low in water; Soluble in

Ethanol/DMSO

Likely exists as a solid or in

organic solvent solution.[1]

Halogen Content Chlorine (Cl)

MANDATES disposal in

Halogenated Waste streams to

prevent corrosion in non-

specialized incinerators.[1]

GHS Classification:

Skin Irritation: Category 2[3][4]

Eye Irritation: Category 2A[3][4]

Specific Target Organ Toxicity: Category 3 (Respiratory)[1][3]

Waste Stream Classification Logic
The presence of the Chlorine atom is the deciding factor for the waste stream. Standard

incineration of chlorinated compounds releases Hydrogen Chloride (HCl) gas.[1] Facilities must

use incinerators equipped with acid gas scrubbers.[1]

Correct Stream: Halogenated Organic Waste.[1]
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Incorrect Stream: Non-Halogenated Solvents (e.g., pure Acetone/Methanol waste).[1] Mixing

this acid into non-halogenated drums can result in regulatory fines and rejection of the waste

shipment by the disposal vendor.

Workflow Visualization
The following diagram illustrates the decision logic for disposing of 3-Chlorobenzoic-d4 Acid
in various states.

3-Chlorobenzoic-d4 Acid Waste

Determine Physical State

Pure Solid / Original Container Dissolved in Solution

Label: 'Solid Waste - Toxic/Irritant'
Container: Wide-mouth HDPE Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

Stream: Halogenated Organic Waste
Container: Glass/HDPE Carboy

Stream: Halogenated Organic Waste
(Trace Cl classifies entire mix)

*CRITICAL STEP*

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Chlorobenzoic-d4 Acid waste. Note that adding

this compound to a non-halogenated solvent converts the entire mixture into "Halogenated

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorobenzoic-Acid
https://www.benchchem.com/product/b1160438/docs?utm_src=pdf-body#proper-disposal-procedures-3-chlorobenzoic-d4-acid-1-2-3
https://www.benchchem.com/product/b1160438/docs?utm_src=pdf-body-img#proper-disposal-procedures-3-chlorobenzoic-d4-acid-1-2-3
https://www.benchchem.com/product/b1160438/docs?utm_src=pdf-body#proper-disposal-procedures-3-chlorobenzoic-d4-acid-1-2-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste" for disposal purposes.

Step-by-Step Disposal Protocol
Scenario A: Dry Solid (Excess Reagent)

Container Selection: Use the original glass vial if possible. If transferring, use a wide-mouth

HDPE (High-Density Polyethylene) jar.[1]

Labeling:

Affix a hazardous waste label.[1]

Chemical Name: "3-Chlorobenzoic acid (Deuterated)".[1]

Hazards: Check "Irritant" and "Toxic".[1][2]

Inventory: Log the mass out of your stable isotope inventory system to reconcile costs.[1]

Storage: Place in the "Solid Hazardous Waste" satellite accumulation area.[1]

Scenario B: Liquid Waste (Experimental Mixtures)
Context: You have dissolved the compound in Methanol or DMSO for an assay.

Segregation: Do NOT pour this into your general "Non-Halogenated" solvent carboy.[1] Even

small amounts of chlorinated compounds can reclassify a 20L drum, significantly increasing

disposal costs.

Consolidation: Pour into the Halogenated Waste carboy (typically red-tagged in many labs).

[1]

Compatibility Check: Ensure the waste container does not contain strong bases (e.g.,

Sodium Hydroxide), as an acid-base exotherm could occur.[1]

Labeling: Ensure the tag lists "3-Chlorobenzoic acid" as a constituent, even if <1%.[1]

Spill Management & Neutralization
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In the event of a benchtop spill, immediate neutralization prevents corrosion of equipment and

inhalation of dust.

PPE: Wear nitrile gloves, safety glasses, and a lab coat.[1]

Containment: If solid, cover with a paper towel to prevent dust dispersion.[1] If liquid, dike

with absorbent pads.[1]

Neutralization (Liquid Spills):

Apply Sodium Bicarbonate (

) or a commercial acid neutralizer to the spill.[1]

Wait for bubbling (

evolution) to cease.[1]

Cleanup:

Sweep up the neutralized slurry.[1]

Place in a sealed bag or jar.

Label as "Debris from Acid Spill - Halogenated".

Verification: Wipe the surface with water and test with pH paper to ensure neutral pH (6-8).

[1]

Regulatory & Compliance Context (RCRA)
Under US EPA regulations (RCRA), this chemical must be evaluated by the generator.[1]

Waste Code: While 3-Chlorobenzoic acid is not explicitly P-listed, it is often managed under

D002 (Corrosivity) if the pH is <2, or as a characteristic hazardous waste due to toxicity.[1]

Halogenated Solvents (F-List): If mixed with spent halogenated solvents (e.g., Methylene

Chloride), the mixture adopts the F002 code.[1][5]
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Stable Isotope Exemption: There are NO radioactive regulations (NRC) for Deuterium (

H).[1] Do not place in radioactive waste bins, as this incurs unnecessary costs ($10x higher)
and complicates incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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